Cas no 22217-80-7 (5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole)

• Product Name: 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole
• CAS No: 22217-80-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD09749694
• CID: 250547
• PubChem ID: 11052172
• Update Time: 2025-11-01

5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole,3,4-dihydro-5-(4-methoxyphenyl)-
• 5-(4-METHOXY-PHENYL)-3,4-DIHYDRO-2H-PYRROLE
• 5-(4-methoxyphenyl)-3,4-dihydro-2H-pyrrole
• 2-(4-methoxy)phenylpyrroline
• 2-(4-methoxyphenyl)-1-pyrroline
• 2-(4-OMe-phenyl)-1-pyrroline
• 2-methyl-1-pyrroline
• AR2258
• GL-1029
• BB 0218400
• A904653
• CS-0127321
• AKOS005208006
• 5-(4-methoxyphenyl)-3, 4-dihydro-2H-pyrrole
• MFCD09749694
• methyl 2-(piperidin-1-yl)benzo[d]oxazole-5-carboxylate
• DTXSID30453383
• 22217-80-7
• AS-45308
• 5-(4-Methoxy-Phenyl)-3,4-Dihydro-2H-Pyrrole;5-(4-METHOXYPHENYL)-3,4-DIHYDRO-2H-PYRROLE
• SY239605
• SCHEMBL15664958
• 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole

• MDL： MFCD09749694
• Inchi： 1S/C11H13NO/c1-13-10-6-4-9(5-7-10)11-3-2-8-12-11/h4-7H,2-3,8H2,1H3
• InChI Key： BVRMHGPJEAUGAX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CCCN=1

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 264.6°Cat760mmHg
• Flash Point: 94.7°C
• Refractive Index: 1.556
• PSA: 21.59000
• LogP: 1.71370

5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole

5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole: A Comprehensive Overview

5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole, also known by its CAS number 22217-80-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing one nitrogen atom. The presence of the methoxyphenyl group at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole consists of a pyrrole ring with a partially hydrogenated double bond at positions 3 and 4. The methoxyphenyl group attached to position 5 contributes to the molecule's aromaticity and enhances its stability. This compound has been extensively studied for its potential in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory, antioxidant, and neuroprotective properties.

Recent studies have highlighted the importance of 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole in medicinal chemistry. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for treating chronic diseases such as Alzheimer's disease and cancer. For instance, a study published in Nature Communications demonstrated that this compound can inhibit key enzymes involved in inflammation, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole has also been investigated for its role in organic synthesis. Its unique structure allows for easy functionalization, enabling the creation of complex molecules with diverse biological activities. Chemists have developed efficient synthetic routes to prepare this compound, including methods involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis.

The CAS number 22217-80-7 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its accurate identification in scientific literature and databases. This identifier is crucial for researchers working with this compound, as it helps avoid confusion with structurally similar molecules.

In conclusion, 5-(4-Methoxyphenyl)-3,4-dihydro-2H-pyrrole, or CAS number 22217-80-7, is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and bioactive properties make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its potential uses, this compound remains at the forefront of scientific innovation.